Cas no 83472-52-0 (N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide)
83472-52-0 structure
Product Name:N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide
CAS No:83472-52-0
MF:C14H14N2O4S2
MW:338.401960849762
CID:2190725
Update Time:2023-08-07
N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N,n-dimethyl-3-nitro-4-(phenylthio)?benzenesulfonamide
- N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide
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- Inchi: 1S/C14H14N2O4S2/c1-15(2)22(19,20)12-8-9-14(13(10-12)16(17)18)21-11-6-4-3-5-7-11/h3-10H,1-2H3
- InChI Key: SFXOANZONUTYSM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])SC1C=CC=CC=1)(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 478
- XLogP3: 3.2
- Topological Polar Surface Area: 117
N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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